Cas no 173198-21-5 (2-(2-Thienyl)-5-[5-(1-oxohexyl)-2-thienyl]thiophene)

• Product Name: 2-(2-Thienyl)-5-[5-(1-oxohexyl)-2-thienyl]thiophene
• CAS No: 173198-21-5
• MF: C₁₈H₁₈OS₃
• MW: 346.52992105484
• CID: 2782209
• Update Time: 2023-08-07

2-(2-Thienyl)-5-[5-(1-oxohexyl)-2-thienyl]thiophene Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 1-[2,2':5',2''-terthiophen]-5-yl-
• 2-(2-Thienyl)-5-[5-(1-oxohexyl)-2-thienyl]thiophene

• Inchi： 1S/C18H18OS3/c1-2-3-4-6-13(19)14-8-9-17(21-14)18-11-10-16(22-18)15-7-5-12-20-15/h5,7-12H,2-4,6H2,1H3
• InChI Key： CPZOFTMOBKHNAU-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(CCCCC)=O)C1=CC=C(C2=CC=CS2)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 373
• XLogP3: 6.3
• Topological Polar Surface Area: 102